![molecular formula C68H84N8O10 B031450 Tabimorelin hemifumarate CAS No. 242143-80-2](/img/structure/B31450.png)
Tabimorelin hemifumarate
Overview
Description
Tabimorelin hemifumarate, also known as NN-703, is a potent, orally-active agonist of the ghrelin/growth hormone secretagogue receptor (GHSR) and growth hormone secretagogue . It mimics the effects of the endogenous peptide agonist ghrelin as a stimulator of growth hormone (GH) release .
Molecular Structure Analysis
Tabimorelin hemifumarate has a molecular weight of 586.72 and its formula is C 32 H 40 N 4 O 3 .½C 4 H 4 O 4 . The exact mass is 1,172.63 and the molecular weight is 1,173.470 .Physical And Chemical Properties Analysis
Tabimorelin hemifumarate is soluble to 10 mM in water with gentle warming and to 100 mM in DMSO . The storage recommendation is to desiccate at room temperature .Scientific Research Applications
Ghrelin Receptor Agonist
Tabimorelin hemifumarate is a potent, orally active ghrelin receptor (GHS-R1a) agonist . Ghrelin receptors are involved in a variety of biological functions, including the regulation of growth hormone release, appetite, and energy balance .
Growth Hormone Release
Tabimorelin hemifumarate stimulates the release of growth hormone (GH) from rat pituitary cells . This makes it a potential therapeutic agent for conditions associated with GH deficiency .
Induction of Hyperphagia and Adiposity
In lean rats, Tabimorelin hemifumarate has been shown to induce hyperphagia (excessive eating) and adiposity (increased fat accumulation) . This suggests potential applications in the study of metabolic disorders and obesity .
Leptin Signaling Research
Interestingly, Tabimorelin hemifumarate does not induce hyperphagia and adiposity in leptin signaling-deficient ZDF rats . This highlights its potential use in research into leptin signaling, a key pathway in the regulation of body weight and energy balance .
Pharmacological Research
Tabimorelin hemifumarate’s properties as a potent, orally active ghrelin receptor agonist make it a valuable tool in pharmacological research . It can be used to investigate the effects of ghrelin receptor activation in various experimental models .
Drug Development
Given its biological activity, Tabimorelin hemifumarate could potentially be used in the development of new drugs for treating conditions related to growth hormone deficiency, metabolic disorders, and obesity .
Safety And Hazards
While specific safety and hazard information for Tabimorelin hemifumarate was not found, it’s generally recommended to ensure adequate ventilation when handling the compound. Accessible safety shower and eye wash station should be provided. Personal protective equipment such as safety goggles with side-shields, protective gloves, and impervious clothing are recommended .
properties
IUPAC Name |
(E)-5-amino-N,5-dimethyl-N-[(2R)-1-[methyl-[(2R)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl]amino]-3-naphthalen-2-yl-1-oxopropan-2-yl]hex-2-enamide;(E)-but-2-enedioic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C32H40N4O3.C4H4O4/c2*1-32(2,33)19-11-16-29(37)35(4)28(22-24-17-18-25-14-9-10-15-26(25)20-24)31(39)36(5)27(30(38)34-3)21-23-12-7-6-8-13-23;5-3(6)1-2-4(7)8/h2*6-18,20,27-28H,19,21-22,33H2,1-5H3,(H,34,38);1-2H,(H,5,6)(H,7,8)/b2*16-11+;2-1+/t2*27-,28-;/m11./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQDJPWXYLLPOPW-LWTUVRFUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC=CC(=O)N(C)C(CC1=CC2=CC=CC=C2C=C1)C(=O)N(C)C(CC3=CC=CC=C3)C(=O)NC)N.CC(C)(CC=CC(=O)N(C)C(CC1=CC2=CC=CC=C2C=C1)C(=O)N(C)C(CC3=CC=CC=C3)C(=O)NC)N.C(=CC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(N)(C/C=C/C(=O)N([C@@H](C(=O)N([C@@H](C(=O)NC)CC1=CC=CC=C1)C)CC2=CC3=CC=CC=C3C=C2)C)C.CC(N)(C/C=C/C(=O)N([C@@H](C(=O)N([C@@H](C(=O)NC)CC1=CC=CC=C1)C)CC2=CC3=CC=CC=C3C=C2)C)C.C(=C/C(=O)O)\C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C68H84N8O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1173.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tabimorelin hemifumarate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.